N-(2,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C17H16N2O3S/c1-9-4-5-11(10(2)8-9)18-16(21)13-14(20)15-12(6-7-23-15)19(3)17(13)22/h4-8,20H,1-3H3,(H,18,21)
• InChI Key: GKUYZKLIMMHVFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C3=C(C=CS3)N(C2=O)C)O)C
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

This compound is a carboxamide, which is a class of organic compounds that contain a functional group consisting of a carbonyl (RR’C=O) and an amine (R’'NH2) linked together. Carboxamides are known to be a substantial part of organic and medicinal chemistry due to their utility in synthesizing peptides, lactams, and more than 25% of familiar drugs.

Synthesis Analysis

While specific synthesis methods for this compound are not available, carboxamides can be synthesized through various methods such as carboxylic acid activation, amine activation, and transamidation. The focus on the activation of carboxylic acid has been principal due to availability, low cost, and its facile conversion into activated derivatives such as anhydride, acyl imidazole, and acyl halide.

Scientific Research Applications

Heterocycle Synthesis

• N-(2,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide serves as a valuable building block for constructing heterocyclic compounds. Researchers have explored its reactivity in cyclization reactions, leading to the formation of novel heterocycles. .

Anticancer Potential

• Investigations into the compound’s biological activity have revealed promising anticancer properties. Researchers have explored its effects on tumor cell growth inhibition in vitro. .

Radical Chemistry

• The compound’s structure suggests the possibility of radical reactions. Cleaving the hydrogen radical from the amide group may initiate new cycles, leading to stable ions with specific mass-to-charge ratios. .

Functional Group Transformations

• Due to its flexible reactivity, the compound has been utilized to deliver various functional groups. Examples include amino (R-NMe2), formyl (R-CHO), methylene (R-CH2), cyano (R-CN), and aminocarbonyl (R-CONMe2) groups. .

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various targets, including enzymes, receptors, and other proteins, to exert their effects .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through various mechanisms, such as binding to active sites, altering protein conformation, or modulating signal transduction pathways .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways, leading to downstream effects such as the activation or inhibition of certain biological processes .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Similar compounds have been known to induce various cellular responses, such as the activation or inhibition of signal transduction pathways, modulation of cellular metabolism, or alteration of gene expression .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can significantly impact the action of a compound .